Nano-interfacial interactions in 2-D Ni3S2–Ni3N nanosheets for the hydrogen evolution reaction in an alkaline medium†
Energy Advances Pub Date: 2023-01-02 DOI: 10.1039/D2YA00296E
Abstract
Sustainable hydrogen generation is a necessity for implementing the hydrogen economy of the future. In recent decades, the electrocatalytic hydrogen evolution reaction (HER) has attracted researchers’ interest as a key to understanding the mechanism of water electrolysis. Due to the sluggish kinetics of the hydrogen evolution reaction (HER) in alkaline environments, the development of an effective non-noble electrocatalyst for hydrogen generation is crucial but challenging. Herein, the heterostructure of Ni3S2–Ni3N was prepared by a three-step synthesis procedure that consists of the formation of Ni3S2 on NF, the electrodeposition of Ni(OH)2 over Ni3S2 and nitridation in the presence of ammonia. The interface formation between Ni3S2 and Ni3N was successfully characterized using HRTEM analysis. The HER performance of the catalyst containing a Ni3S2–Ni3N interface was found to be superior to that of individual Ni3S2 and Ni3N phases. An overpotential of 96 mV was obtained for the Ni3S2–Ni3N heterostructured catalyst at a current density of 10 mA cm−2 with a Tafel slope value of 135 mV dec−1. The catalyst was stable for 70 h with no loss under high current densities. This study offers a facile and dependable synthetic method for the rational design of extremely potent HER electrocatalysts in alkaline media.
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Journal Name：Energy Advances
Research Products
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CAS no.: 16514-83-3
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CAS no.: 13577-19-0
